Cas no 2122513-91-9 (methyl 2-cyclopropyl-7-hydroxypyrazolo1,5-apyrimidine-5-carboxylate)

• Product Name: methyl 2-cyclopropyl-7-hydroxypyrazolo1,5-apyrimidine-5-carboxylate
• CAS No: 2122513-91-9
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• MDL: MFCD32692099
• CID: 5413136
• PubChem ID: 154843150
• Update Time: 2025-10-29

methyl 2-cyclopropyl-7-hydroxypyrazolo1,5-apyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyclopropyl-7-hydroxypyrazolo[1,5-a]pyrimidine -5-carboxylate
• methyl 2-cyclopropyl-7-hydroxypyrazolo1,5-apyrimidine-5-carboxylate

• MDL： MFCD32692099
• Inchi： 1S/C11H11N3O3/c1-17-11(16)8-5-10(15)14-9(12-8)4-7(13-14)6-2-3-6/h4-6,15H,2-3H2,1H3
• InChI Key： PKYTVVAVGNCYTN-UHFFFAOYSA-N
• SMILES： C12=CC(C3CC3)=NN1C(O)=CC(C(OC)=O)=N2

Additional information on methyl 2-cyclopropyl-7-hydroxypyrazolo1,5-apyrimidine-5-carboxylate

Methyl 2-cyclopropyl-7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate (CAS No. 2122513-91-9): A Comprehensive Overview

Methyl 2-cyclopropyl-7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate, identified by its CAS number 2122513-91-9, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its structural complexity and potential biological activities. The presence of both cyclopropyl and hydroxyl groups in its framework suggests a unique set of chemical properties that make it a valuable candidate for further investigation.

The compound belongs to the pyrazolo[1,5-a]pyrimidine class, a scaffold that has been extensively studied for its pharmacological relevance. Pyrazolo[1,5-a]pyrimidines are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The specific substitution pattern in Methyl 2-cyclopropyl-7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate contributes to its distinct pharmacophore, which may interact with various biological targets.

Recent research has highlighted the importance of structural modifications in pyrazolo[1,5-a]pyrimidine derivatives in enhancing their biological efficacy. The cyclopropyl group, in particular, has been shown to improve metabolic stability and binding affinity to biological targets. This has led to increased interest in developing new derivatives with optimized properties for therapeutic applications.

In vitro studies have demonstrated that Methyl 2-cyclopropyl-7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate exhibits promising activity against certain cancer cell lines. The hydroxyl group at the 7-position appears to play a crucial role in modulating the compound's interaction with cellular machinery. Further investigations have revealed that this compound may inhibit key enzymes involved in tumor proliferation and survival.

The synthesis of Methyl 2-cyclopropyl-7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process, making it more efficient and scalable for industrial production. The use of modern techniques such as flow chemistry and catalytic processes has significantly improved the overall synthesis.

One of the most intriguing aspects of this compound is its potential application in drug development. The structural features of Methyl 2-cyclopropyl-7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate make it a versatile scaffold for designing novel therapeutic agents. Researchers are exploring various derivatives to enhance its pharmacological profile and reduce potential side effects.

The hydroxyl group at the 7-position provides a site for further functionalization, allowing chemists to tailor the compound's properties according to specific therapeutic needs. This flexibility has led to the development of several analogs with improved bioavailability and target specificity. Such modifications are crucial for advancing drug candidates from preclinical stages to clinical trials.

Computational studies have also played a significant role in understanding the molecular interactions of Methyl 2-cyclopropyl-7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate with biological targets. Molecular docking simulations have provided insights into how the compound binds to enzymes and receptors involved in disease pathways. These findings have guided experimental efforts toward optimizing the compound's structure for better therapeutic efficacy.

The potential applications of this compound extend beyond oncology. Preliminary studies suggest that it may also have antimicrobial properties, making it a candidate for developing new antibiotics or antiviral drugs. The unique combination of structural features in Methyl 2-cyclopropyl-7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate makes it a promising candidate for addressing various therapeutic challenges.

Future research directions include exploring the compound's mechanism of action and evaluating its safety profile in preclinical studies. These investigations will provide a solid foundation for translating laboratory findings into clinical applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential for advancing this promising area of research.

In conclusion, Methyl 2-cyclopropyl-7-hydroxypyrazolo[1,5-a]pyrimidine-5-carboxylate (CAS No. 2122513-91-9) is a structurally intriguing compound with significant potential in pharmaceutical development. Its unique properties make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its biology and chemistry, this compound is poised to play a vital role in addressing unmet medical needs.